N-(4-(dimethylamino)but-2-yn-1-yl)-4-phenylbutanamide
Overview
Description
Molecular Structure Analysis
The molecular structure of a related compound, “N-[4-(dimethylamino)but-2-yn-1-yl]but-2-enamide”, contains 28 bonds; 12 non-H bonds, 3 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 triple bond, 1 secondary amide (aliphatic), and 1 tertiary amine (aliphatic) .Physical And Chemical Properties Analysis
A related compound, “1-[4-(dimethylamino)but-2-yn-1-yl]-5-methylpyrrolidin-2-one”, has a molecular weight of 194.28. It’s a liquid at room temperature .Scientific Research Applications
Synthesis and Pharmacological Applications
Research has demonstrated the synthesis and evaluation of compounds with structural similarities to N-(4-(dimethylamino)but-2-yn-1-yl)-4-phenylbutanamide, focusing on their potential pharmacological applications. For instance, Oyasu et al. (1994) detailed the synthesis of the four stereoisomers of 4-(dimethylamino)-2-phenyl-(2-pyridyl)pentanamide, highlighting their anticholinergic activity and potential therapeutic application in overactive detrusor syndrome (Oyasu et al., 1994). Similarly, Manickam et al. (2019) explored sulfonamidophenylethylamide analogues as novel cardiac myosin activators, indicating the potential of such compounds in treating systolic heart failure (Manickam et al., 2019).
Material Science and Optical Applications
In the field of materials science, compounds with similar functional groups have been studied for their optical properties. For example, Michinobu et al. (2005) investigated donor-acceptor molecules with 4-(dimethylamino)phenyl donor moieties for their third-order optical nonlinearities, suggesting applications in optical device technology (Michinobu et al., 2005). Additionally, Rahulan et al. (2014) explored the nonlinear optical absorption of novel chalcone derivative compounds, highlighting their potential in optical limiters (Rahulan et al., 2014).
Safety and Hazards
properties
IUPAC Name |
N-[4-(dimethylamino)but-2-ynyl]-4-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c1-18(2)14-7-6-13-17-16(19)12-8-11-15-9-4-3-5-10-15/h3-5,9-10H,8,11-14H2,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHOKUYCULNSWBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC#CCNC(=O)CCCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(dimethylamino)but-2-yn-1-yl)-4-phenylbutanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl N-[(3-chlorophenyl)(2-oxocyclooctyl)methyl]carbamate](/img/structure/B2916238.png)
![N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-1-tosylpiperidine-3-carboxamide](/img/structure/B2916239.png)
![N-(2-chloro-4-methylphenyl)-2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2916240.png)
![N-(3-isopropoxypropyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide](/img/structure/B2916247.png)
![Methyl 3-[6-(4-fluorophenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate](/img/structure/B2916251.png)
![N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-naphthamide](/img/structure/B2916254.png)
![N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide](/img/structure/B2916257.png)
